Cucurbitacins
Cucurbitacins are a diverse group of naturally occurring diterpenoid compounds primarily found in cucurbits, such as squashes and pumpkins. These bitter-tasting secondary metabolites play crucial roles in plant defense mechanisms by repelling insects and deterring herbivores. Structurally, they feature a 13-crown ether ring system which is characteristic of this class of molecules. Cucurbitacins exhibit various biological activities, including anti-inflammatory, anticancer, antifungal, and antimicrobial properties. They have garnered significant interest in the pharmaceutical and biotechnology industries for their potential as therapeutic agents. Additionally, research into cucurbitacin-based drugs has shown promise in targeting specific cancer cells without causing harm to normal tissues, making them a valuable resource for developing novel treatments.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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19-Norlanosta-5,23-diene-3,11,22-trione,20,24-epoxy-16-hydroxy-9-methyl-, (9b,10a,16a)- (9CI) | 82452-25-3 | C30H42O5 |
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Cucurbitacin D | 3877-86-9 | C30H44O7 |
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Cucurbitacin B | 6199-67-3 | C32H46O8 |
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Cucurbitacin E | 18444-66-1 | C32H44O8 |
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Cucurbitacin I | 2222-07-3 | C30H42O7 |
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Cucurbitacin IIa | 58546-34-2 | C32H50O8 |
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19-Norlanosta-1,5-diene-3,11,22-trione,25-(acetyloxy)-2,16,20-trihydroxy-9-methyl-, (9b,10a,16a)- | 28973-67-3 | C32H46O8 |
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3,29-Dihydroxycucurbita-5,24-dien-26-oic acid; (3α,24E)-form | 156979-66-7 | C30H48O4 |
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19-Norlanosta-5,24-dien-3-ol,9-methyl-, (3b,8a,9b,10a,13a,14b,17a)- | 129443-33-0 | C30H50O |
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5,19-Epoxy-25-methoxycucurbita-6,23-dien-3-ol | 81910-39-6 | C31H50O3 |
Related Literature
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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